molecular formula C11H9F3N2OS B8314299 n-(2-Cyanomethylsulfanyl-5-trifluoromethylphenyl)acetamide

n-(2-Cyanomethylsulfanyl-5-trifluoromethylphenyl)acetamide

Cat. No.: B8314299
M. Wt: 274.26 g/mol
InChI Key: OMRFJKYLKGGXKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-Cyanomethylsulfanyl-5-trifluoromethylphenyl)acetamide is a useful research compound. Its molecular formula is C11H9F3N2OS and its molecular weight is 274.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9F3N2OS

Molecular Weight

274.26 g/mol

IUPAC Name

N-[2-(cyanomethylsulfanyl)-5-(trifluoromethyl)phenyl]acetamide

InChI

InChI=1S/C11H9F3N2OS/c1-7(17)16-9-6-8(11(12,13)14)2-3-10(9)18-5-4-15/h2-3,6H,5H2,1H3,(H,16,17)

InChI Key

OMRFJKYLKGGXKV-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=C(C=CC(=C1)C(F)(F)F)SCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

(2-Amino-4-trifluoromethylphenylsulfanyl)acetonitrile (0.66 g) was stirred on an ice bath at 0° C. Acetic acid anhydride (2.5 ml) was added, and the resulting solution was allowed to reach room temperature. After 1 h the mixture was concentrated in vacuo and the solid residue was triturated with petroleum ether (2×2 ml), filtered off and and dried to give the title compound as a white solid. Yield 0.75 g (96%), mp 103-103.3° C.; 1H-NMR(CDCl3) δ (ppm): 8.79 (br, 1H), 8.36 (br, 1H), 7.78 (d, 1H), 7.38 (dd, 1H, J: 8 Hz/2 Hz), 3.50 (s, 2H) 2.29 (s, 3H); 13C-NMR (DMSO-d6) δ (ppm): 169.2 (C═O), 137.1, 134.3, 129.6, 127.7 (q, J=32 Hz), 122.7 (m, 2C), 123.9 (CF3, J=272), 117.6 (CN), 23.2 (H3), 17.6 (CH2); IR (KBr) ν (cm−1): 3249, 2244 (C≡N), 1660, 1530, 1483, 1335, 1170, 1116, 1095.
Name
(2-Amino-4-trifluoromethylphenylsulfanyl)acetonitrile
Quantity
0.66 g
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
reactant
Reaction Step Two

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